Cas no 72836-35-2 (1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-)
72836-35-2 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-
CAS No:72836-35-2
MF:C5H9N3O2S2
MW:207.273857831955
CID:570505
PubChem ID:11970600
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-
- 5-(ethylsulphonyl)-N-methyl-1,3,4-thiadiazol-2-amine
- 5-ethylsulfonyl-N-methyl-1,3,4-thiadiazol-2-amine
- 5-(ethylsulfonyl)-N-methyl-1,3,4-thiadiazol-2-amine
- 72836-35-2
- EINECS 276-927-1
- DTXSID40223150
- K5W4A55SRS
- 1,3,4-Thiadiazol-2-amine, 5-(ethylsulfonyl)-N-methyl-
- NS00037413
-
- Inchi: 1S/C5H9N3O2S2/c1-3-12(9,10)5-8-7-4(6-2)11-5/h3H2,1-2H3,(H,6,7)
- InChI Key: ISONFYGBTNNSIJ-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(NC)S1)(CC)(=O)=O
Computed Properties
- Exact Mass: 207.01377
- Monoisotopic Mass: 207.01361889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.448
- Boiling Point: 358.76°C at 760 mmHg
- Flash Point: 170.772°C
- Refractive Index: 1.568
- PSA: 71.95
1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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